Cas no 1448064-66-1 (N-(2,3-dimethylphenyl)-4-5-(morpholin-4-yl)pyridazin-3-ylpiperazine-1-carboxamide)

• Product Name: N-(2,3-dimethylphenyl)-4-5-(morpholin-4-yl)pyridazin-3-ylpiperazine-1-carboxamide
• CAS No: 1448064-66-1
• MF: C₂₁H₂₈N₆O₂
• MW: 396.486023902893
• CID: 6421294
• PubChem ID: 71807544
• Update Time: 2025-10-28

N-(2,3-dimethylphenyl)-4-5-(morpholin-4-yl)pyridazin-3-ylpiperazine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-4-5-(morpholin-4-yl)pyridazin-3-ylpiperazine-1-carboxamide
• N-(2,3-dimethylphenyl)-4-(5-morpholin-4-ylpyridazin-3-yl)piperazine-1-carboxamide
• F6438-1949
• CCG-310973
• AKOS024561564
• 1448064-66-1
• N-(2,3-DIMETHYLPHENYL)-4-[5-(MORPHOLIN-4-YL)PYRIDAZIN-3-YL]PIPERAZINE-1-CARBOXAMIDE
• N-(2,3-dimethylphenyl)-4-(5-morpholinopyridazin-3-yl)piperazine-1-carboxamide
• VU0549158-1

• Inchi： 1S/C21H28N6O2/c1-16-4-3-5-19(17(16)2)23-21(28)27-8-6-26(7-9-27)20-14-18(15-22-24-20)25-10-12-29-13-11-25/h3-5,14-15H,6-13H2,1-2H3,(H,23,28)
• InChI Key： PIJMFOUHHOLXDO-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(C)=C2C)=O)CCN(C2=NN=CC(N3CCOCC3)=C2)CC1

Computed Properties

• Exact Mass: 396.22737416g/mol
• Monoisotopic Mass: 396.22737416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-(2,3-dimethylphenyl)-4-5-(morpholin-4-yl)pyridazin-3-ylpiperazine-1-carboxamide

Professional Introduction to N-(2,3-dimethylphenyl)-4-5-(morpholin-4-yl)pyridazin-3-ylpiperazine-1-carboxamide (CAS No. 1448064-66-1)

N-(2,3-dimethylphenyl)-4-5-(morpholin-4-yl)pyridazin-3-ylpiperazine-1-carboxamide, identified by its CAS number CAS No. 1448064-66-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential therapeutic applications, particularly in the modulation of biological pathways associated with neurological and cardiovascular disorders. The structural complexity of this molecule, characterized by its piperazine and pyridazine moieties, makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of N-(2,3-dimethylphenyl)-4-5-(morpholin-4-yl)pyridazin-3-ylpiperazine-1-carboxamide incorporates several key functional groups that contribute to its unique pharmacological properties. The 2,3-dimethylphenyl group, a substituted benzene ring, is known to enhance lipophilicity and binding affinity to biological targets. The presence of the morpholin-4-yl moiety introduces a secondary amine functionality, which is often involved in hydrogen bonding interactions within biological systems. These features collectively contribute to the compound's potential as a scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying small molecules that can modulate neurotransmitter systems and exhibit neuroprotective effects. The piperazine ring in N-(2,3-dimethylphenyl)-4-5-(morpholin-4-yl)pyridazin-3-ylpiperazine-1-carboxamide is particularly relevant in this context, as it is commonly found in drugs that target serotonin and dopamine receptors. This structural feature suggests that the compound may have applications in the treatment of conditions such as depression, anxiety, and Parkinson's disease. Furthermore, the pyridazine ring has been implicated in the development of compounds with anti-inflammatory and antioxidant properties, which are crucial for combating neurodegenerative diseases.

The synthesis of N-(2,3-dimethylphenyl)-4-5-(morpholin-4-yl)pyridazin-3-ylpiperazine-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the morpholin-4-yl group necessitates careful consideration to ensure regioselectivity and high yield. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework of this molecule. These methods not only enhance efficiency but also minimize unwanted side products, ensuring the purity of the final compound.

The pharmacological evaluation of N-(2,3-dimethylphenyl)-4-5-(morpholin-4-y l)pyridazin -3 - ylpiperazine -1 -carboxamide has been conducted using both in vitro and in vivo models. Initial studies have demonstrated its ability to interact with various biological targets, including serotonin receptors (5-HT1A and 5-HT2A) and dopamine receptors (D2). These interactions suggest potential therapeutic effects in modulating neurotransmitter activity. Additionally, preliminary toxicity studies have shown that the compound exhibits low toxicity profiles at relevant concentrations, making it a favorable candidate for further development.

The structural features of N-(2,3-dimethylphenyl)-4 -5 - (morpholin -4 - yl )pyridazin -3 - ylpiperazine -1 -carboxamide, particularly the presence of the piperazine, << b >morpholin -4 - yl b >>, and < b > pyridazin e b > moieties , make it an attractive scaffold for drug design. These functional groups provide multiple sites for interaction with biological targets, allowing for fine-tuning of pharmacological properties through structural modifications. Researchers are exploring various derivatives of this compound to optimize its potency, selectivity, and pharmacokinetic characteristics.

In conclusion, N-(N -( 2 , 3 - dim eth ylphen y l ) - 4 - 5 -( mor ph olin - 4 - yl ) py rid azin - 3 - yl piper az ine - 1 - carbox am ide ) (CAS No. 1448064^-66) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique chemical properties and demonstrated interactions with key biological targets make it a valuable asset in the search for novel therapeutic agents. Further research is warranted to fully elucidate its pharmacological profile and explore its clinical relevance.